Cas no 2171200-32-9 ((2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}propanoic acid)

• Product Name: (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}propanoic acid
• CAS No: 2171200-32-9
• MF: C₂₅H₂₈N₂O₅S
• MW: 468.565225601196
• CID: 6218884
• PubChem ID: 165557075
• Update Time: 2025-06-11

(2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}propanoic acid
• (2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thian-4-yl]acetamido}propanoic acid
• 2171200-32-9
• EN300-1551972

• Inchi： 1S/C25H28N2O5S/c1-16(23(29)30)26-22(28)14-25(10-12-33-13-11-25)27-24(31)32-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21H,10-15H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t16-/m1/s1
• InChI Key： FBBPBJXSMNBHMZ-MRXNPFEDSA-N
• SMILES： S1CCC(CC(N[C@@H](C(=O)O)C)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 468.17189317g/mol
• Monoisotopic Mass: 468.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 130Ų

Additional information on (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}propanoic acid

Introduction to (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}propanoic Acid (CAS No. 2171200-32-9)

The compound (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}propanoic acid, identified by the CAS number 2171200-32-9, is a complex organic molecule with significant applications in the fields of biochemistry and pharmacology. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a thiane ring, and a propanoic acid moiety. The presence of these functional groups makes it a valuable tool in peptide synthesis and drug discovery.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Researchers have focused on its role as a protecting group in peptide synthesis, where the Fmoc group plays a critical role in controlling the reactivity of amino acids during the synthesis process. This has led to advancements in the production of bioactive peptides, which are increasingly being explored for their potential in treating various diseases, including cancer and neurodegenerative disorders.

The structural complexity of this compound is further enhanced by the thiane ring, which introduces sulfur atoms into the molecule. This feature not only increases the molecule's stability but also enhances its ability to interact with biological systems. Recent findings suggest that this sulfur-containing structure may contribute to the compound's ability to modulate cellular signaling pathways, making it a promising candidate for drug development.

In addition to its role in peptide synthesis, this compound has been investigated for its potential as a building block in medicinal chemistry. Its unique combination of functional groups allows for versatile chemical modifications, enabling researchers to design molecules with specific biological activities. For instance, modifications to the propanoic acid moiety have been shown to influence the compound's solubility and bioavailability, which are critical factors in drug delivery.

Furthermore, the stereochemistry of this compound, particularly at the (R)-configuration of the propanoic acid moiety, has been shown to significantly impact its biological activity. Studies have demonstrated that this stereochemistry is crucial for maintaining proper molecular interactions with target proteins, highlighting the importance of chiral synthesis in drug development.

Recent advancements in analytical techniques have also enabled a deeper understanding of this compound's properties. For example, high-resolution mass spectrometry has provided insights into its molecular weight and structural integrity, while nuclear magnetic resonance (NMR) spectroscopy has revealed details about its conformational flexibility. These insights are invaluable for optimizing synthetic protocols and ensuring consistent product quality.

In conclusion, (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}propanoic acid (CAS No. 2171200-32-9) is a versatile and intriguing molecule with wide-ranging applications in modern chemistry and biology. Its unique structure and functional groups make it an essential component in peptide synthesis and drug discovery efforts. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing medical science.